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Compound of Interest

Compound Name:
(2-Chloro-3,5-

dimethylphenyl)methanol

Cat. No.: B14029972

Get Quote

Part 1: Emergency & Operational Overview
Stop. Verify. Before handling waste, confirm the chemical identity and state.

Chemical Name: (2-Chloro-3,5-dimethylphenyl)methanol[1]

CAS Number: 1781450-68-7[1]

Waste Class:Halogenated Organic (Critical distinction for incineration protocols).

Physical State: Typically a solid (crystalline powder) at room temperature; may be in solution

for organic synthesis.

Core Directive: The "Halogen Rule"
Because this molecule contains a chlorine substituent on the aromatic ring, it MUST be

segregated from non-halogenated organic waste. Improper disposal (e.g., mixing with standard

organic solvents) can lead to the formation of dioxins during incineration or violate EPA RCRA

compliance protocols.
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Parameter Operational Standard

Primary Hazard Skin/Eye Irritant; Potential Aquatic Toxicity.

RCRA Status
Not P- or U-listed specifically; regulated as

Halogenated Organic Waste.

Container Type
High-Density Polyethylene (HDPE) or Glass

with Teflon-lined cap.

Labeling
Must explicitly state: "Contains Halogens" or

"Halogenated".

Incompatible With
Strong oxidizing agents, Acid chlorides, Acid

anhydrides.

Part 2: Waste Stream Decision Logic
Effective disposal requires characterizing the waste at the point of generation.[2] Use the

following decision logic to determine the correct waste stream.
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Waste Generation:
(2-Chloro-3,5-dimethylphenyl)methanol

What is the physical state?

Pure Solid / Powder

Solid

Dissolved in Solvent

Liquid

Stream A: Solid Chemical Waste
(Label: Halogenated Solid)

Pack in Wide-Mouth Jar

Is the solvent Halogenated?

Stream B: Halogenated Solvent Waste
(Label: Halogenated Organic)

Yes (e.g., DCM, Chloroform)

Stream C: Mixed Solvent Waste
(MUST Label: Halogenated due to solute)

No (e.g., Methanol, Ethyl Acetate)

Click to download full resolution via product page

Figure 1: Waste Stream Classification Workflow. Note that even if dissolved in a non-

halogenated solvent (like methanol), the presence of the solute renders the entire mixture

"Halogenated" for disposal purposes.

Part 3: Step-by-Step Disposal Protocol
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired inventory, contaminated solids, or synthesis byproducts.

Selection of Container: Use a wide-mouth HDPE jar or a clear glass jar. Avoid metal

containers as chlorinated benzyl alcohols can degrade or react with metal surfaces over time

if moisture is present.

Transfer:
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Wear Nitrile gloves and safety glasses.[3]

Transfer the solid carefully to avoid dust generation.

Do not fill the container >90% full.

Labeling:

Apply a hazardous waste label immediately.

Chemical Name: Write "(2-Chloro-3,5-dimethylphenyl)methanol".

Constituents: If a mixture, list all components.

Hazard Checkbox: Check "Toxic" and "Irritant".

Critical Tag: Write "HALOGENATED" clearly on the label.

Storage: Store in the "Solid Waste" satellite accumulation area, away from oxidizers.

Protocol B: Liquid Waste (Reaction Mixtures/Stock
Solutions)
Applicability: Mother liquors, wash solvents, or stock solutions.[4]

Segregation:

NEVER pour this into the "Non-Halogenated" (Organic) waste carboy.

Pour into the Halogenated Waste carboy (often red-tagged in many labs).

Compatibility Check: Ensure the waste stream does not contain strong oxidizers (e.g., nitric

acid, permanganate), which could react with the benzyl alcohol moiety.

Logging:

Record the volume added to the waste log.
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Specifically note the presence of a "Chlorinated Benzyl Alcohol" to aid the disposal facility

in incineration profiling.

Part 4: Spill Response & Decontamination
Scenario: A 5g bottle of (2-Chloro-3,5-dimethylphenyl)methanol shatters on the benchtop.

Assessment & PPE
Evacuate: If a large dust cloud forms, evacuate the immediate area for 15 minutes to allow

settling.

PPE: Double Nitrile gloves, lab coat, and safety goggles. If dust is visible, use an N95 or

half-mask respirator.

Containment & Cleanup[4][5][6][7]
Dry Spill (Solid):

Do not dry sweep vigorously (creates dust).

Cover the spill with a damp paper towel or use a scoop/dustpan dedicated to chemical

waste.

Place all solids and contaminated glass into a Solid Waste Container.

Wet Spill (Solution):

Surround the spill with absorbent pads or vermiculite.

Absorb the liquid completely.

Place saturated absorbents into a heavy-duty plastic bag or bucket labeled "Debris

contaminated with Halogenated Organics".

Surface Decontamination
Wipe the area with soap and water.[5][6]
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Verification: A final wipe with Isopropanol can ensure no organic residue remains. Dispose of

these wipes as solid chemical waste.

Part 5: Scientific Rationale & Compliance
Why "Halogenated"?
The presence of the Chlorine atom (Cl) on the phenyl ring (Position 2) fundamentally changes

the incineration requirements. Standard organic waste is often used as fuel blending in cement

kilns. However, burning chlorinated aromatics without scrubbers releases Hydrogen Chloride

(HCl) gas and can catalyze the formation of dioxins and furans [1]. Therefore, this waste is

routed to high-temperature incinerators with specific off-gas treatment systems.

Toxicity Profile
While specific LD50 data for this exact isomer (CAS 1781450-68-7) is limited, structural

analogs (e.g., 2,4-dichlorobenzyl alcohol) exhibit:

Skin/Eye Irritation: Benzyl alcohols are known mucous membrane irritants.

Aquatic Toxicity: Chlorinated aromatics are generally persistent and toxic to aquatic life [2].[2]

Do not allow entry into drains.

References
United States Environmental Protection Agency (EPA).Hazardous Waste Characteristics: A

User-Friendly Reference Document. (2009). Defines the separation of halogenated solvents

to prevent hazardous air pollutants during combustion.

PubChem.Compound Summary: Chlorinated Benzyl Alcohols. National Library of Medicine.

Provides structural and safety data for chlorinated analogs supporting the "Irritant" and

"Aquatic Toxicity" classification.

Occupational Safety and Health Administration (OSHA).Laboratory Safety Guidance. (2011).

[5] Outlines standard operating procedures for chemical spill response and waste

segregation.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25666A.pdf
https://leap.epa.ie/docs/d5fdecdf-3976-4ee6-a733-1670caadc5c6.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14029972?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b14029972?utm_src=pdf-custom-synthesis#bc-rfq
https://fluorochem.co.uk/product/F855678/
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-b/S25666A.pdf
https://pdf.benchchem.com/1626/Proper_Disposal_of_Benzyl_Alcohol_C_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://leap.epa.ie/docs/d5fdecdf-3976-4ee6-a733-1670caadc5c6.pdf
https://media.laballey.com/docbuilder/benzyl-alcohol-nffcc-grade-safety-data-sheet-674f3ff25440c.pdf
https://www.benchchem.com/product/b14029972/docs#proper-disposal-procedures-2-chloro-3-5-dimethylphenyl-methanol-1
https://www.benchchem.com/product/b14029972/docs#proper-disposal-procedures-2-chloro-3-5-dimethylphenyl-methanol-1
https://www.benchchem.com/product/b14029972/docs#proper-disposal-procedures-2-chloro-3-5-dimethylphenyl-methanol-1
https://www.benchchem.com/product/b14029972/docs#proper-disposal-procedures-2-chloro-3-5-dimethylphenyl-methanol-1
https://www.benchchem.com/product/b14029972?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14029972?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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